3-fluoro-N-(2-{7-methoxy-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl}ethyl)benzamide 3-fluoro-N-(2-{7-methoxy-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl}ethyl)benzamide
Brand Name: Vulcanchem
CAS No.: 1040659-59-3
VCID: VC11967213
InChI: InChI=1S/C18H18FN3O4/c1-26-16-11-22-8-7-21(18(25)14(22)10-15(16)23)6-5-20-17(24)12-3-2-4-13(19)9-12/h2-4,9-11H,5-8H2,1H3,(H,20,24)
SMILES: COC1=CN2CCN(C(=O)C2=CC1=O)CCNC(=O)C3=CC(=CC=C3)F
Molecular Formula: C18H18FN3O4
Molecular Weight: 359.4 g/mol

3-fluoro-N-(2-{7-methoxy-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl}ethyl)benzamide

CAS No.: 1040659-59-3

Cat. No.: VC11967213

Molecular Formula: C18H18FN3O4

Molecular Weight: 359.4 g/mol

* For research use only. Not for human or veterinary use.

3-fluoro-N-(2-{7-methoxy-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl}ethyl)benzamide - 1040659-59-3

Specification

CAS No. 1040659-59-3
Molecular Formula C18H18FN3O4
Molecular Weight 359.4 g/mol
IUPAC Name 3-fluoro-N-[2-(7-methoxy-1,8-dioxo-3,4-dihydropyrido[1,2-a]pyrazin-2-yl)ethyl]benzamide
Standard InChI InChI=1S/C18H18FN3O4/c1-26-16-11-22-8-7-21(18(25)14(22)10-15(16)23)6-5-20-17(24)12-3-2-4-13(19)9-12/h2-4,9-11H,5-8H2,1H3,(H,20,24)
Standard InChI Key AAZVAYSBOWWZIL-UHFFFAOYSA-N
SMILES COC1=CN2CCN(C(=O)C2=CC1=O)CCNC(=O)C3=CC(=CC=C3)F
Canonical SMILES COC1=CN2CCN(C(=O)C2=CC1=O)CCNC(=O)C3=CC(=CC=C3)F

Introduction

3-Fluoro-N-(2-{7-methoxy-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl}ethyl)benzamide is a complex organic compound with a specific chemical structure and properties. It is identified by the CAS number 1040659-59-3. This compound belongs to the class of benzamides, which are known for their diverse biological activities, including potential applications in pharmaceuticals.

Structural Analysis

The compound's structure consists of a benzamide core linked to a pyrido[1,2-a]pyrazine moiety. The presence of fluorine and methoxy groups contributes to its unique chemical and biological properties. The structure can be visualized using 2D and 3D models, which help in understanding its spatial arrangement and potential interactions with biological targets.

Synthesis and Preparation

The synthesis of 3-fluoro-N-(2-{7-methoxy-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl}ethyl)benzamide typically involves multi-step reactions, including the formation of the pyrido[1,2-a]pyrazine ring and its subsequent coupling with the benzamide moiety. Detailed synthesis protocols may vary depending on the specific conditions and reagents used.

Biological Activity and Potential Applications

While specific biological activities of 3-fluoro-N-(2-{7-methoxy-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl}ethyl)benzamide are not extensively documented, compounds with similar structures have shown potential in various therapeutic areas, such as anti-inflammatory, antimicrobial, or anticancer applications. Further research is needed to explore its specific biological effects and potential uses.

Safety and Handling

Handling 3-fluoro-N-(2-{7-methoxy-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl}ethyl)benzamide requires caution due to its chemical nature. It is advisable to follow standard laboratory safety protocols, including the use of personal protective equipment and proper ventilation.

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